Cas no 936250-19-0 (2-Cyanomethoxyphenylboronic acid, pinacol ester)

2-Cyanomethoxyphenylboronic acid pinacol ester is a boronic acid derivative commonly employed in Suzuki-Miyaura cross-coupling reactions due to its stability and reactivity. The pinacol ester group enhances shelf life and handling convenience, while the cyanomethoxy substituent offers versatility in further functionalization. This compound is particularly useful in pharmaceutical and agrochemical synthesis, where controlled coupling of aromatic systems is required. Its crystalline solid form ensures consistent purity and ease of quantification. The boronate ester’s compatibility with aqueous and organic reaction conditions makes it a reliable intermediate for constructing complex molecular architectures. Proper storage under inert conditions is recommended to maintain stability.
2-Cyanomethoxyphenylboronic acid, pinacol ester structure
936250-19-0 structure
Product Name:2-Cyanomethoxyphenylboronic acid, pinacol ester
CAS No:936250-19-0
MF:C14H18BNO3
MW:259.108623981476
MDL:MFCD06795686
CID:839820
PubChem ID:17998915
Update Time:2025-06-07

2-Cyanomethoxyphenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

    • 2-(2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)acetonitrile
    • [2-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenoxy]-acetonitrile
    • 2-[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]acetonitrile
    • 2-CYANOMETHOXYPHENYLBORONIC ACID, PINACOL ESTER
    • BQEHBQMAEHTZDU-UHFFFAOYSA-N
    • [2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]acetonitrile
    • BS-22726
    • MFCD06795686
    • A859704
    • DTXSID90592141
    • 2-Cyanomethoxyphenylboronic acid, pinacol ester, AldrichCPR
    • CS-0174079
    • AKOS015960111
    • AB29258
    • 936250-19-0
    • 2-Cyanomethoxyphenylboronic acid pinacol ester
    • SCHEMBL520607
    • 2-Cyanomethoxyphenylboronic acid, pinacol ester
    • MDL： MFCD06795686
    • Inchi： 1S/C14H18BNO3/c1-13(2)14(3,4)19-15(18-13)11-7-5-6-8-12(11)17-10-9-16/h5-8H,10H2,1-4H3
    • InChI Key： BQEHBQMAEHTZDU-UHFFFAOYSA-N
    • SMILES： O1B(C2C=CC=CC=2OCC#N)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 259.13800
  • Monoisotopic Mass: 259.1379736g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 358
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 51.5Ų

Experimental Properties

  • PSA: 51.48000
  • LogP: 1.88818

2-Cyanomethoxyphenylboronic acid, pinacol ester Security Information

  • Hazard Category Code： 36
  • Safety Instruction： 26
  • Hazardous Material Identification： Xi

2-Cyanomethoxyphenylboronic acid, pinacol ester Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Cyanomethoxyphenylboronic acid, pinacol ester Pricemore >>

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Chemenu
CM134712-5g
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abcr
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2-Cyanomethoxyphenylboronic acid, pinacol ester, 97%; .
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2-Cyanomethoxyphenylboronic acid, pinacol ester Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:936250-19-0)2-Cyanomethoxyphenylboronic acid, pinacol ester
Order Number:A859704
Stock Status:in Stock
Quantity:5g/1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:19
Price ($):836.0/255.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:936250-19-0)2-Cyanomethoxyphenylboronic acid, pinacol ester
A859704
Purity:99%/99%
Quantity:5g/1g
Price ($):836.0/255.0
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